Cas no 370854-13-0 (3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)
3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
- Thieno[2,3-b]quinoline-2-carboxamide, 3-amino-N-(4-ethylphenyl)-4-(2-furanyl)-5,6,7,8-tetrahydro-
- 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
- CHEMBL605549
- SR-01000484660
- 3-AMINO-N-(4-ETHYLPHENYL)-4-(FURAN-2-YL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLINE-2-CARBOXAMIDE
- AKOS001644666
- Oprea1_476984
- SR-01000484660-1
- AB00144981-02
- F1155-0258
- GNF-Pf-3708
- Oprea1_562722
- 370854-13-0
-
- Inchi: 1S/C24H23N3O2S/c1-2-14-9-11-15(12-10-14)26-23(28)22-21(25)20-19(18-8-5-13-29-18)16-6-3-4-7-17(16)27-24(20)30-22/h5,8-13H,2-4,6-7,25H2,1H3,(H,26,28)
- InChI Key: PFPMJMAUKKGICK-UHFFFAOYSA-N
- SMILES: N1C2=C(CCCC2)C(C2=CC=CO2)=C2C(N)=C(C(NC3=CC=C(CC)C=C3)=O)SC=12
Computed Properties
- Exact Mass: 417.15109816g/mol
- Monoisotopic Mass: 417.15109816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.324±0.06 g/cm3(Predicted)
- Boiling Point: 596.3±50.0 °C(Predicted)
- pka: 11.75±0.70(Predicted)
3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1155-0258-2μmol |
3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
370854-13-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1155-0258-1mg |
3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
370854-13-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1155-0258-2mg |
3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
370854-13-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1155-0258-3mg |
3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide |
370854-13-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
Comprehensive Overview of 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 370854-13-0)
The compound 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide, identified by its CAS No. 370854-13-0, is a structurally complex molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its unique scaffold combines a thienoquinoline core with a furan moiety and an ethylphenyl substituent, making it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a pivotal role in targeting signaling pathways involved in diseases such as cancer and inflammatory disorders.
In recent years, the demand for novel heterocyclic compounds like 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide has surged, driven by advancements in high-throughput screening and computational drug design. This molecule's multi-ring system and hydrogen-bonding capabilities make it an attractive scaffold for modulating protein-protein interactions. Its CAS No. 370854-13-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.
One of the most discussed topics in the context of this compound is its potential bioactivity profile. Preliminary studies suggest that the furan-2-yl and amino groups may contribute to its ability to interact with biological targets, such as enzymes or receptors. The ethylphenyl side chain further enhances its lipophilicity, which could improve membrane permeability—a critical factor for oral bioavailability. These attributes align with the growing focus on small-molecule therapeutics in the pharmaceutical industry.
From a synthetic chemistry perspective, the preparation of 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide involves multi-step reactions, often requiring palladium-catalyzed cross-coupling and cyclization strategies. Researchers are actively exploring greener alternatives, such as microwave-assisted synthesis, to optimize yield and reduce environmental impact. This aligns with the broader trend toward sustainable chemistry in drug development.
The compound's thieno[2,3-b]quinoline core is also of interest due to its structural similarity to other pharmacologically active quinoline derivatives. For instance, quinolines are known for their antimalarial and anticancer properties, raising questions about whether CAS No. 370854-13-0 could exhibit similar effects. While no clinical trials have been reported yet, its in vitro performance in inhibiting specific kinases has sparked optimism.
Another hot topic tied to this molecule is its potential role in personalized medicine. With the rise of genomic profiling and targeted therapies, compounds like 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide could be tailored to address mutations in specific patient populations. This aligns with searches for "precision oncology small molecules" and "next-generation kinase inhibitors," which are trending in scientific literature.
In summary, 3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 370854-13-0) represents a fascinating intersection of structural complexity, bioactivity potential, and synthetic innovation. As research progresses, its applications in drug discovery and therapeutic development are likely to expand, making it a compound worth watching in the coming years.
370854-13-0 (3-amino-N-(4-ethylphenyl)-4-(furan-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)